Cas no 152839-60-6 (3H-Indazol-3-one,2-acetyl-1,2-dihydro-5-methyl-)

3H-Indazol-3-one,2-acetyl-1,2-dihydro-5-methyl- Properties

Names and Identifiers

• 3H-Indazol-3-one,2-acetyl-1,2-dihydro-5-methyl-
• 2-acetyl-5-methyl-1H-indazol-3-one
• 3H-Indazol-3-one, 2-acetyl-1,2-dihydro-5-methyl-
• 152839-60-6
• 2-Acetyl-5-methyl-1H-indazol-3(2H)-one
• 2-acetyl-5-methyl-2,3-dihydro-1H-indazol-3-one
• +Expand

• InChIKey： ROABPYFOISNXEN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O2/c1-6-3-4-9-8(5-6)10(14)12(11-9)7(2)13/h3-5,11H,1-2H3
• SMILES： C(N1C(=O)C2C(=CC=C(C)C=2)N1)(=O)C

Computed Properties

• Exact Mass: 190.0743
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 190.074227566g/mol
• Heavy Atom Count: 14
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41